Cas no 89831-43-6 (5-ethoxy-1H-Pyrazole-3-carboxylic acid)

5-Ethoxy-1H-pyrazole-3-carboxylic acid is a pyrazole derivative characterized by its ethoxy substitution at the 5-position and a carboxylic acid functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its pyrazole core offers structural rigidity, while the ethoxy and carboxylic acid groups provide sites for further functionalization, enabling the synthesis of diverse heterocyclic compounds. The compound’s stability and reactivity make it suitable for applications in medicinal chemistry, where it may be used to design bioactive molecules. Its well-defined structure ensures consistent performance in synthetic pathways.

5-ethoxy-1H-Pyrazole-3-carboxylic acid structure

89831-43-6 structure

Product Name:5-ethoxy-1H-Pyrazole-3-carboxylic acid

CAS No:89831-43-6

MF:C₆H₈N₂O₃

MW:156.139321327209

MDL:MFCD09835046

CID:1120783

PubChem ID:11321080

Update Time:2025-06-07

5-ethoxy-1H-Pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-ethoxy-1H-Pyrazole-3-carboxylic acid
- 3-ethoxy-1H-pyrazole-5-carboxylic acid
- EN300-226166
- AB53155
- NS-01208
- Z2218554954
- AKOS006326440
- 89831-43-6
- starbld0041123
- DTXSID601283198
- SCHEMBL15467909
- G54018
- DB-207072
- MDL： MFCD09835046
- Inchi： 1S/C6H8N2O3/c1-2-11-5-3-4(6(9)10)7-8-5/h3H,2H2,1H3,(H,7,8)(H,9,10)
- InChI Key： XJEVZVWMLSOJJV-UHFFFAOYSA-N
- SMILES： O(CC)C1C=C(C(=O)O)NN=1

Computed Properties

Exact Mass: 156.05349212g/mol
Monoisotopic Mass: 156.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 75.2Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: NA
Boiling Point: 414.7±25.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-ethoxy-1H-Pyrazole-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-ethoxy-1H-Pyrazole-3-carboxylic acid Pricemore >>

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TRC	E677218-10mg	5-ethoxy-1H-pyrazole-3-carboxylic acid	89831-43-6		10mg	$ 50.00	2022-06-05
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Chemenu	CM461130-1g	5-ethoxy-1H-pyrazole-3-carboxylic acid	89831-43-6	95%+	1g	$653	2024-07-21
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